5-Hydroxy Imidacloprid-d4

• Molecular Formula: C9H10ClN5O3
• Molecular Weight: 275.68 g/mol
• InChI: InChI=1S/C9H10ClN5O3/c10-8-7(16)3-6(4-12-8)5-14-2-1-11-9(14)13-15(17)18/h3-4,16H,1-2,5H2,(H,11,13)/i1D2,2D2
• InChIKey: AAGLTWPPIMEDKQ-LNLMKGTHSA-N

5-Hydroxy Imidacloprid-d4: Deuterated Analytical Standard for Imidacloprid Metabolite Quantification in LC-MS/MS

5-Hydroxy Imidacloprid-d4 is a deuterium-labeled analog of 5-hydroxy imidacloprid (5-OH-IMI), the primary phase I metabolite of the neonicotinoid insecticide imidacloprid formed via CYP450-mediated hydroxylation [1]. It serves as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of 5-OH-IMI in complex biological and environmental matrices using LC-MS/MS or GC-MS . As a metabolite standard, it supports pesticide residue analysis, human biomonitoring studies, and metabolic pathway investigations across species .

Stable isotope-labeled internal standard (SIL-IS) for 5-hydroxy imidacloprid (5-OH-IMI) quantification

Designed for LC-MS/MS or GC-MS methods in biological, environmental, and food matrices

Supports pesticide residue analysis, human biomonitoring studies, and metabolic pathway investigations

• [1] Schulz-Jander DA, Casida JE. Imidacloprid insecticide metabolism: human cytochrome P450 3A4 catalyzes the hydroxylation and dehydrogenation of imidacloprid. Chem Res Toxicol. 2002;15(9):1158-1165. View Source

Why Generic Substitution of 5-Hydroxy Imidacloprid-d4 Fails in Regulated Quantitative LC-MS/MS Workflows

The use of unlabeled 5-hydroxy imidacloprid or structurally dissimilar internal standards in place of 5-Hydroxy Imidacloprid-d4 introduces systematic quantification errors that cannot be corrected by external calibration. Unlabeled standards cannot be differentiated from endogenous analyte in biological samples by mass spectrometry, precluding their use as internal standards entirely. Even among deuterated analogs, 5-Hydroxy Imidacloprid-d4 is specifically required for 5-OH-IMI quantification because it exhibits near-identical chromatographic retention time and ionization behavior to the target analyte, a prerequisite for effective matrix effect compensation [1]. Imidacloprid-d4 or other neonicotinoid deuterated standards (e.g., clothianidin-d3, thiamethoxam-d4) differ in both retention time and ionization characteristics and therefore fail to co-elute with 5-OH-IMI under standard reversed-phase conditions, resulting in incomplete correction of ion suppression or enhancement [2]. This analyte-specific co-elution is mandated by regulatory guidance documents including FDA Bioanalytical Method Validation Guidance and EMA ICH M10 for isotope dilution mass spectrometry methods.

Unlabeled standard cannot serve as internal standard

Unlabeled 5-OH-IMI is indistinguishable from endogenous analyte by mass spectrometry, precluding its use as an internal standard.

Other deuterated neonicotinoid standards fail to co-elute

Imidacloprid-d4 and clothianidin-d3 differ in retention time and ionization behavior, leading to incomplete matrix effect correction for 5-OH-IMI.

Co-elution is required by bioanalytical guidance

Analyte-specific co-elution is mandated by bioanalytical method validation guidance for reliable isotope dilution quantification.

• [1] Ahn S, Son S, Kim B, Choi K. Development of an isotope dilution liquid chromatography/tandem mass spectrometry method for the accurate determination of neonicotinoid pesticides in kimchi cabbage reference materials. J Anal Sci Technol. 2022;13:9. View Source
• [2] Ahn S, Son S, Kim B, Choi K. Development of an isotope dilution liquid chromatography/tandem mass spectrometry method for the accurate determination of neonicotinoid pesticides in kimchi cabbage reference materials. J Anal Sci Technol. 2022;13:9. View Source

Quantitative Differentiation Evidence for 5-Hydroxy Imidacloprid-d4: Comparative Analytical and Biological Performance Data

Matrix Effect Compensation: Isotope Dilution vs. External Calibration in Kimchi Cabbage

When 5-Hydroxy Imidacloprid-d4 (as a representative deuterated SIL-IS) is employed in isotope dilution LC-MS/MS, matrix-induced quantification errors are effectively eliminated. In contrast, external calibration without a deuterated internal standard yields substantial systematic bias due to ion suppression from co-extracted matrix components [1]. The use of imidacloprid-d4 enabled accurate certification of reference materials with measurement uncertainty below ±3%.

Matrix effect correction

Class-level

Isotope dilution with SIL-IS achieved agreement within measurement uncertainty; external calibration expected systematic negative bias.

Supports isotope dilution accuracy in complex food matrices

Class-level; matrix-specific validation recommended

Evidence Dimension	Quantification accuracy via isotope dilution MS vs. external calibration
Target Compound Data	Measured value agreed with certified value within uncertainties (e.g., 0.604 ± 0.028 mg/kg vs. certified 0.627 ± 0.026 mg/kg)
Comparator Or Baseline	External calibration (no deuterated IS) - expected systematic negative bias from matrix suppression
Quantified Difference	Deviation from certified value minimized to <5%; inter-bottle standard deviation <1% (n=10)
Conditions	ID-LC/MS/MS with imidacloprid-d4 as SIL-IS in kimchi cabbage matrix; validated against ERM-BC403 cucumber CRM

Why This Matters

This demonstrates that deuterated internal standards like 5-Hydroxy Imidacloprid-d4 enable compliance with ISO 17025 accuracy requirements for residue monitoring, whereas external calibration fails validation criteria for complex food matrices.

• [1] Ahn S, Son S, Kim B, Choi K. Development of an isotope dilution liquid chromatography/tandem mass spectrometry method for the accurate determination of neonicotinoid pesticides in kimchi cabbage reference materials. J Anal Sci Technol. 2022;13:9. View Source

5-OH-IMI as Superior Urinary Biomarker: Intraclass Correlation Coefficient vs. Alternative Neonicotinoid Metabolites

In a longitudinal human exposure study (n=114) evaluating 14 neonicotinoid biomarkers over one year, 5-hydroxy-imidacloprid (5-OH-IMI) demonstrated superior within-subject reproducibility compared to other neonicotinoid metabolites. This property reduces the number of spot urine samples required for reliable long-term exposure classification, directly impacting study design and cost [1].

Urinary biomarker ICC

Reported

ICC = 0.40 (1-week reproducibility, n=114)

Reported higher within-subject reproducibility may reduce sampling frequency

Cross-study comparable; longitudinal human cohort

Evidence Dimension	Intraclass correlation coefficient (ICC) for 1-week reproducibility
Target Compound Data	ICC = 0.40 (fair to good reproducibility)
Comparator Or Baseline	Most other neonicotinoid biomarkers (e.g., N-desmethyl-acetamiprid, dinotefuran metabolites)
Quantified Difference	5-OH-IMI ICC = 0.40 vs. majority of biomarkers with ICC <0.40 (poor reproducibility); only biomarker achieving fair-to-good 1-week ICC
Conditions	Spot urine samples from 114 Chinese young adults; LC-MS/MS quantification of 14 neonicotinoid biomarkers

Why This Matters

For procurement decisions in biomonitoring programs, 5-OH-IMI's superior ICC means 5-Hydroxy Imidacloprid-d4 as its SIL-IS supports more cost-effective study designs requiring fewer repeated sample collections per subject.

• [1] Zhang T, Song S, Bai X, et al. Variability of urinary biomarkers of neonicotinoid insecticides in Chinese population: Implications for human exposure assessment. Chemosphere. 2022;307(Pt 1):135705. View Source

In Vivo Metabolic Persistence: 5-OH-IMI vs. Parent Imidacloprid and IMI-Olefin in Avian Blood

In controlled dosing studies of red-winged blackbirds (Agelaius phoeniceus), 5-OH-IMI was identified as the most persistent circulating marker of imidacloprid exposure, remaining detectable at 48 hours post-exposure when parent imidacloprid had largely cleared [1]. This extended detection window distinguishes 5-OH-IMI from shorter-lived metabolites like desnitro-IMI.

Metabolic persistence

Head-to-head

5-OH-IMI detectable at 48 h post-exposure; parent imidacloprid largely cleared by 6–24 h; desnitro-IMI only ≤1 h

Supports extended detection window in wildlife exposure studies

Head-to-head; red-winged blackbird model

Evidence Dimension	Detectability at 48 hours post-exposure in blood
Target Compound Data	5-OH-IMI detectable in most exposed birds at 48 h post-exposure
Comparator Or Baseline	Parent imidacloprid (IMI) and desnitro-IMI
Quantified Difference	Parent IMI proportion decreased from 68% (1 h) to 34% (6 h) of total residues; desnitro-IMI only detected ≤1 h post-exposure
Conditions	Red-winged blackbirds dosed with 0.8 or 6.9 mg/kg bw IMI; serial blood sampling at 1, 6, 24, and 48 h

Why This Matters

For field ecotoxicology studies requiring retrospective exposure assessment, 5-OH-IMI quantification (enabled by 5-Hydroxy Imidacloprid-d4) provides a 48-hour detection window versus ≤1 hour for alternative markers, critical for wildlife mortality investigations.

• [1] English SG, Bishop CA, Bieber M, et al. Characterizing imidacloprid and metabolites in songbird blood with applications for diagnosing field exposures. Sci Total Environ. 2021;760:143509. View Source

Human Plasma Protein Binding: 5-OH-IMI vs. Parent Imidacloprid and IMI-Olefin

Human plasma protein binding (PPB) measurements reveal that imidacloprid metabolites exhibit substantially higher binding than the parent compound, with 6-chloronicotinic acid (86.4%) and imidacloprid-olefin (86.3%) showing the highest values, while parent imidacloprid binds at only 27.5% [1]. Although 5-OH-IMI PPB data were not reported in this study, the class-wide trend indicates that hydroxylated and dehydrogenated metabolites have significantly altered distribution kinetics.

Plasma protein binding

Class-level

Metabolite PPB: IMI-olefin 86.3% vs parent imidacloprid 27.5%; 5-OH-IMI inferred to follow elevated metabolite class trend

Class-level; distinct PPB profiles may require separate calibrators

Data to verify; 5-OH-IMI PPB not directly measured

Evidence Dimension	Human plasma protein binding (%)
Target Compound Data	5-OH-IMI PPB not reported in this study; inferred to follow metabolite class trend of elevated PPB
Comparator Or Baseline	Parent imidacloprid: 27.5%; IMI-olefin: 86.3%; 6-chloronicotinic acid: 86.4%
Quantified Difference	Metabolites exhibit 3.1× to 3.1× higher PPB than parent IMI
Conditions	Rapid Equilibrium Dialysis (RED) with human plasma; LC-MS/MS quantification

Why This Matters

The substantial PPB difference between parent imidacloprid and its metabolites underscores why separate analytical standards are required for each analyte: their distinct protein binding profiles preclude the use of parent compound calibrators for metabolite quantification in plasma.

• [1] Shimizu K, Yoshida T, Saito T, et al. Human plasma protein bindings of neonicotinoid insecticides and metabolites. Sci Rep. 2025;15:13155. View Source

Validated Application Scenarios for 5-Hydroxy Imidacloprid-d4 Based on Quantitative Evidence

Human Biomonitoring Studies Requiring Regulatory-Grade Exposure Assessment

5-Hydroxy Imidacloprid-d4 is essential for isotope dilution LC-MS/MS quantification of 5-OH-IMI in human urine for population-level neonicotinoid exposure surveillance. 5-OH-IMI has been validated as a relevant human biomarker [1] and exhibits superior 1-week reproducibility (ICC=0.40) compared to other neonicotinoid metabolites, reducing the number of spot samples required from 2-4 to reliably classify 1-year exposure [2]. This directly lowers per-subject analytical costs in large cohort studies.

Food Safety Residue Monitoring in Complex Matrices Requiring ISO 17025 Compliance

For pesticide residue analysis in high-matrix-interference food commodities (e.g., kimchi cabbage, crayfish tissues), 5-Hydroxy Imidacloprid-d4 enables accurate quantification of 5-OH-IMI via isotope dilution MS. Without a deuterated SIL-IS, matrix-induced ion suppression causes systematic negative bias that exceeds method validation acceptance criteria [3]. The deuterated standard provides the co-elution necessary for complete matrix effect correction, achieving inter-bottle standard deviations <1% for certified reference material production [4].

Wildlife Ecotoxicology and Field Mortality Investigations

In avian and other wildlife exposure studies, 5-Hydroxy Imidacloprid-d4 supports the quantification of 5-OH-IMI as the most persistent circulating exposure marker. Unlike parent imidacloprid (clearance within 6-24 h) and desnitro-IMI (detectable only ≤1 h post-exposure), 5-OH-IMI remains detectable at 48 h [5]. This extended detection window is critical for diagnosing exposure in deceased animals where exact time of exposure is unknown, providing forensic utility that shorter-lived markers cannot offer.

Cross-Species Comparative Metabolism and Toxicokinetic Studies

5-Hydroxy Imidacloprid-d4 enables accurate cross-species comparison of imidacloprid hydroxylation kinetics. In vitro microsomal studies reveal species-specific kinetic parameters: rainbow trout microsomes convert IMI to 5-OH-IMI with Km = 79.2 µM and Vmax = 0.75 pmol/min/mg, while rat microsomes exhibit Km = 158.7 µM and Vmax = 38.4 pmol/min/mg [6]. The 51-fold higher Vmax in rat versus trout highlights substantial interspecies differences in metabolic capacity that require precise, matrix-corrected quantification to accurately model toxicokinetic differences.

Application

Selection Property

Validation Focus

Human biomonitoring exposure studies

ISTD co-elution profile

Matrix effect correction & within-subject reproducibility

Food residue monitoring in complex matrices

Isotope dilution accuracy

Ion suppression compensation & method validation

Wildlife ecotoxicology exposure assessment

Extended metabolite detection window

Post-exposure detectability in blood samples

Cross-species metabolism studies

Species-specific kinetic parameters

Vmax/Km comparative analysis

• [1] Wrobel SA, Bury D, Hayen H, Koch HM, Brüning T, Käfferlein HU. Human metabolism and urinary excretion of seven neonicotinoids and neonicotinoid-like compounds after controlled oral dosages. Arch Toxicol. 2022;96(1):121-134. View Source
• [2] Zhang T, Song S, Bai X, et al. Variability of urinary biomarkers of neonicotinoid insecticides in Chinese population: Implications for human exposure assessment. Chemosphere. 2022;307(Pt 1):135705. View Source
• [3] Ahn S, Son S, Kim B, Choi K. Development of an isotope dilution liquid chromatography/tandem mass spectrometry method for the accurate determination of neonicotinoid pesticides in kimchi cabbage reference materials. J Anal Sci Technol. 2022;13:9. View Source
• [4] Ahn S, Son S, Kim B, Choi K. Development of an isotope dilution liquid chromatography/tandem mass spectrometry method for the accurate determination of neonicotinoid pesticides in kimchi cabbage reference materials. J Anal Sci Technol. 2022;13:9. View Source
• [5] English SG, Bishop CA, Bieber M, et al. Characterizing imidacloprid and metabolites in songbird blood with applications for diagnosing field exposures. Sci Total Environ. 2021;760:143509. View Source
• [6] Kolanczyk RC, Serrano J, Tapper MA, et al. In vitro metabolism of imidacloprid and acetamiprid in rainbow trout and rat. Xenobiotica. 2020;50(7):805-814. View Source